Cas no 1214330-53-6 (4-(4-Fluorophenyl)-2,6-dimethylpyridine)

• Product Name: 4-(4-Fluorophenyl)-2,6-dimethylpyridine
• CAS No: 1214330-53-6
• MF: C₁₃H₁₂FN
• MW: 201.239486694336
• CID: 4909784
• Update Time: 2025-11-07

4-(4-Fluorophenyl)-2,6-dimethylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-(4-fluorophenyl)-2,6-dimethylpyridine
• 4-(4-Fluorophenyl)-2,6-dimethylpyridine

• Inchi： 1S/C13H12FN/c1-9-7-12(8-10(2)15-9)11-3-5-13(14)6-4-11/h3-8H,1-2H3
• InChI Key： DDSHUPWQNVBNOZ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C=C(C)N=C(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 189
• XLogP3: 3.4
• Topological Polar Surface Area: 12.9

Additional information on 4-(4-Fluorophenyl)-2,6-dimethylpyridine

Recent Advances in the Study of 4-(4-Fluorophenyl)-2,6-dimethylpyridine (CAS: 1214330-53-6)

The compound 4-(4-Fluorophenyl)-2,6-dimethylpyridine (CAS: 1214330-53-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its fluorophenyl and dimethylpyridine moieties, exhibits unique physicochemical properties that make it a promising candidate for various therapeutic applications. Recent studies have focused on its potential as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and other targeted therapies.

One of the most notable advancements in the study of 4-(4-Fluorophenyl)-2,6-dimethylpyridine is its role in the design of small-molecule inhibitors targeting specific protein kinases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against a range of kinases implicated in cancer and inflammatory diseases. The researchers utilized structure-activity relationship (SAR) analysis to optimize the compound's binding affinity and selectivity, leading to the identification of several promising lead compounds with improved pharmacokinetic profiles.

In addition to its applications in kinase inhibition, 4-(4-Fluorophenyl)-2,6-dimethylpyridine has also been investigated for its potential as a building block in the synthesis of fluorescent probes. A recent study in ACS Chemical Biology highlighted the compound's utility in the development of turn-on fluorescent sensors for detecting metal ions in biological systems. The fluorophenyl group was found to enhance the probe's stability and fluorescence quantum yield, making it a valuable tool for real-time imaging and diagnostics.

Further research has explored the compound's interactions with biological macromolecules. Molecular docking and dynamics simulations revealed that 4-(4-Fluorophenyl)-2,6-dimethylpyridine can form stable complexes with DNA and RNA, suggesting potential applications in gene therapy and nucleic acid delivery. These findings were supported by in vitro assays showing the compound's ability to modulate gene expression in cell cultures.

Despite these promising developments, challenges remain in the clinical translation of 4-(4-Fluorophenyl)-2,6-dimethylpyridine-based therapeutics. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further optimization and preclinical testing. Ongoing studies are focusing on the development of prodrug strategies and nanoparticle-based delivery systems to overcome these limitations.

In conclusion, 4-(4-Fluorophenyl)-2,6-dimethylpyridine (CAS: 1214330-53-6) represents a versatile scaffold with broad applications in drug discovery and chemical biology. Its unique structural features and demonstrated bioactivity make it a valuable tool for researchers aiming to develop novel therapeutic agents and diagnostic tools. Future research should prioritize the optimization of its pharmacological properties and the exploration of its potential in emerging therapeutic areas.